Cas no 2357055-54-8 (tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate
• CAS No: 2357055-54-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5673804
• PubChem ID: 165768941
• Update Time: 2025-07-25

tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2357055-54-8
• tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate
• EN300-26664840

• Inchi： 1S/C14H19NO4/c1-5-11(16)9-6-7-12(17)10(8-9)15-13(18)19-14(2,3)4/h6-8,17H,5H2,1-4H3,(H,15,18)
• InChI Key： VSNZMPQXZNBQMA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C(CC)=O)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate

Comprehensive Overview of tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate (CAS No. 2357055-54-8)

The compound tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate, identified by its CAS No. 2357055-54-8, is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This compound belongs to the class of carbamate esters, which are widely recognized for their versatility in drug design and synthesis. Its unique structure, featuring a tert-butyl group and a hydroxypropanoyl moiety, makes it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate has surged due to its role in the synthesis of small-molecule inhibitors and protease inhibitors. Researchers are particularly interested in its potential applications in targeted drug delivery and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's carbamate linkage also contributes to its stability, making it suitable for prolonged storage and handling in laboratory settings.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate?" The synthesis typically involves the reaction of 2-hydroxy-5-propanoylaniline with di-tert-butyl dicarbonate in the presence of a base. This method is favored for its high yield and scalability, making it a preferred choice for industrial applications. Additionally, the compound's solubility in organic solvents like dichloromethane and ethyl acetate facilitates its purification and characterization.

The tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate has also garnered attention in the field of green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly alternatives for its synthesis, such as using biocatalysts or microwave-assisted reactions. These innovations not only reduce environmental impact but also enhance the compound's accessibility for academic and industrial use.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate. Studies have shown that modifications to its hydroxypropanoyl group can significantly alter its biological activity, opening doors to novel therapeutic agents. This aligns with the broader trend of rational drug design, where understanding molecular interactions is key to developing effective treatments.

From a commercial perspective, the compound's CAS No. 2357055-54-8 serves as a critical identifier for procurement and regulatory compliance. Suppliers often highlight its high purity and consistent quality, which are essential for reproducible research outcomes. Furthermore, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery pipelines.

In conclusion, tert-butyl N-(2-hydroxy-5-propanoylphenyl)carbamate (CAS No. 2357055-54-8) is a multifaceted compound with broad applications in modern chemistry and medicine. Its relevance to drug development, green synthesis, and molecular design ensures its continued prominence in scientific discourse. As research advances, this compound is poised to play an even greater role in addressing global health challenges.